(5-bromo-2-methoxybenzyl)[2-(3-fluorophenyl)ethyl]amine

• IUPAC Name: N-[(5-bromo-2-methoxyphenyl)methyl]-2-(3-fluorophenyl)ethanamine
• InChI: InChI=1S/C16H17BrFNO/c1-20-16-6-5-14(17)10-13(16)11-19-8-7-12-3-2-4-15(18)9-12/h2-6,9-10,19H,7-8,11H2,1H3
• InChI Key: IVXMBBNYQPHOJX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)CNCCC2=CC(=CC=C2)F
• Molecular Formula: C16H17BrFNO
• DSSTOX Substance ID: DTXSID30366323
• Molecular Weight: 338.21 g/mol
• CAS RN: 355815-82-6

Description

(5-bromo-2-methoxybenzyl)[2-(3-fluorophenyl)ethyl]amine, also known as BRO, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

(5-bromo-2-methoxybenzyl)[2-(3-fluorophenyl)ethyl]amine acts as a selective serotonin reuptake inhibitor by blocking the reuptake of serotonin in the brain. This leads to an increase in the concentration of serotonin in the synaptic cleft, which can improve mood and alleviate symptoms of depression and anxiety. Additionally, (5-bromo-2-methoxybenzyl)[2-(3-fluorophenyl)ethyl]amine acts as a partial agonist at the 5-HT1A receptor, which can further enhance its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
(5-bromo-2-methoxybenzyl)[2-(3-fluorophenyl)ethyl]amine has been shown to increase the levels of serotonin and norepinephrine in the brain, which can improve mood and alleviate symptoms of depression and anxiety. It has also been shown to increase the levels of dopamine in the prefrontal cortex, which can improve cognitive function and motivation. (5-bromo-2-methoxybenzyl)[2-(3-fluorophenyl)ethyl]amine has a half-life of approximately 4 hours and is metabolized by the liver.

Advantages and Limitations for Lab Experiments

The advantages of using (5-bromo-2-methoxybenzyl)[2-(3-fluorophenyl)ethyl]amine in lab experiments include its high purity, low toxicity, and well-characterized mechanism of action. However, its short half-life and rapid metabolism can make it difficult to study its long-term effects. Additionally, its potency as an SSRI may limit its use in certain experiments where the effects of serotonin reuptake inhibition are not desired.

Future Directions

Future research on (5-bromo-2-methoxybenzyl)[2-(3-fluorophenyl)ethyl]amine could focus on its potential therapeutic applications in the treatment of other psychiatric disorders, such as bipolar disorder and post-traumatic stress disorder. Additionally, further studies could explore the long-term effects of (5-bromo-2-methoxybenzyl)[2-(3-fluorophenyl)ethyl]amine and its potential for abuse or dependence. Finally, the development of new analogs of (5-bromo-2-methoxybenzyl)[2-(3-fluorophenyl)ethyl]amine could lead to compounds with improved therapeutic efficacy and reduced side effects.

Scientific Research Applications

(5-bromo-2-methoxybenzyl)[2-(3-fluorophenyl)ethyl]amine has been studied for its potential therapeutic applications in the treatment of depression and anxiety disorders. It has been shown to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist at the 5-HT1A receptor. These properties make it a promising candidate for the treatment of depression and anxiety disorders, which are often treated with SSRIs.